2-{1-[(Tert-butyldimethylsilyl)oxy]-2,2,4,4-tetramethylcyclobutyl}acetaldehyde

• Molecular Formula: C16H32O2Si
• Molecular Weight: 284.51 g/mol
• IUPAC Name: 2-[1-[tert-butyl(dimethyl)silyl]oxy-2,2,4,4-tetramethylcyclobutyl]acetaldehyde
• InChI: InChI=1S/C16H32O2Si/c1-13(2,3)19(8,9)18-16(10-11-17)14(4,5)12-15(16,6)7/h11H,10,12H2,1-9H3
• InChI Key: JORQKQNQRUVETB-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(C1(CC=O)O[Si](C)(C)C(C)(C)C)(C)C)C

Description

This compound is an organosilicon aldehyde featuring a sterically hindered cyclobutane core substituted with four methyl groups (2,2,4,4-tetramethyl) and a tert-butyldimethylsilyl (TBS) ether-protected hydroxyl group. The acetaldehyde moiety is appended to the cyclobutyl ring, making it a reactive intermediate in organic synthesis. Its bulky structure is designed to modulate reactivity and selectivity in stereochemical transformations, such as asymmetric aldol reactions or nucleophilic additions, where steric shielding is critical.

Preparation Methods

Starting Material Preparation

The initial step involves synthesizing the cyclobutyl core, often via cyclization reactions, or by functionalization of cyclobutene derivatives. Literature indicates that the cyclobutyl scaffold can be constructed through cycloaddition reactions or ring-closing metathesis, followed by functional group modifications.

Silyl Protection of the Cyclobutyl Hydroxyl Group

The key step is the protection of a cyclobutyl hydroxyl group with tert-butyldimethylsilyl chloride (TBDMSCl):

Reaction:
Cyclobutyl hydroxyl compound + TBDMSCl + Base (e.g., imidazole or triethylamine) → TBS-protected cyclobutyl compound

Procedure:

• Dissolve the cyclobutyl hydroxyl precursor in anhydrous dichloromethane.
• Add an equimolar amount of imidazole as a base.
• Cool the mixture to 0–4°C.
• Slowly add TBDMSCl dropwise, maintaining the temperature.
• Stir for 16–20 hours at room temperature.
• Quench with water, extract, dry over magnesium sulfate, and purify via column chromatography.

Data:

Reagents	Conditions	Yield	References
TBDMSCl, imidazole	0–4°C, 16–20 hours	~99%	,

Purification

The product is purified by silica gel chromatography, eluting with a mixture of ethyl acetate and hexanes, typically 5–10% ethyl acetate in hexanes.

Functionalization to the Aldehyde

Oxidation to the Aldehyde

The TBS-protected cyclobutyl compound undergoes oxidation to introduce the aldehyde functionality at the appropriate position:

Reaction:
TBS-protected cyclobutyl alcohol → Oxidation → 2-{1-[(TBDMS)oxy]-2,2,4,4-tetramethylcyclobutyl}acetaldehyde

Oxidation Methods:

• Swern oxidation: Using oxalyl chloride, dimethyl sulfoxide (DMSO), and a base like triethylamine at -78°C.
• Dess–Martin periodinane: Mild oxidation at room temperature.

Procedure (Swern):

• Dissolve the TBS-protected alcohol in dry dichloromethane at -78°C.
• Add DMSO, then oxalyl chloride dropwise.
• Stir briefly, then add triethylamine.
• Warm to room temperature and quench with water.
• Extract, dry

Chemical Reactions Analysis

Types of Reactions: 2-{1-[(Tert-butyldimethylsilyl)oxy]-2,2,4,4-tetramethylcyclobutyl}acetaldehyde undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or osmium tetroxide.

Reduction: Reduction reactions can be carried out using sodium borohydride or lithium aluminum hydride.

Substitution: The tert-butyldimethylsilyl group can be substituted with other functional groups using nucleophiles like fluoride ions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, osmium tetroxide, and other oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Fluoride ions, often in the form of tetra-n-butylammonium fluoride in tetrahydrofuran.

Major Products:

Oxidation: The major products include carboxylic acids and ketones.

Reduction: The major products are alcohols.

Substitution: The major products are silyl ethers and other substituted derivatives.

Scientific Research Applications

2-{1-[(Tert-butyldimethylsilyl)oxy]-2,2,4,4-tetramethylcyclobutyl}acetaldehyde is widely used in scientific research due to its versatility:

Chemistry: It serves as a reagent in synthetic glycobiology, acting as both an aldol donor and acceptor in the stereocontrolled production of erythrose.

Biology: The compound is employed in the synthesis of complex molecules, contributing to the development of new biochemical pathways.

Medicine: It is used in the total synthesis of various natural products, including (+)-ambruticin, (−)-laulimalide, (−)-salinosporamide A, and (+)-leucascandrolide A.

Industry: The compound is utilized in the construction of key subunits in the synthesis of marine natural products.

Mechanism of Action

The mechanism of action of 2-{1-[(Tert-butyldimethylsilyl)oxy]-2,2,4,4-tetramethylcyclobutyl}acetaldehyde involves its ability to act as both an aldol donor and acceptor. This dual functionality allows it to participate in stereocontrolled aldol reactions, leading to the formation of complex molecular structures . The tert-butyldimethylsilyl group enhances the stability of the compound, making it a valuable intermediate in various synthetic processes .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Functional Differences

The compound is compared to two analogs:

2-{1-[(TBS)oxy]-2-ethylcyclopentyl}acetaldehyde (C₁₅H₃₀O₂Si, MW 270.48 g/mol)

tert-Butyldimethylsiloxyl acetaldehyde (C₁₀H₂₂O₂Si, MW 214.37 g/mol)

Key Comparisons:

Property	Target Compound	2-Ethylcyclopentyl Analog	tert-Butyldimethylsiloxyl Acetaldehyde
Molecular Formula	C₁₇H₃₂O₂Si (inferred)	C₁₅H₃₀O₂Si	C₁₀H₂₂O₂Si
Molecular Weight	~304.6 g/mol	270.48 g/mol	214.37 g/mol
Core Structure	2,2,4,4-Tetramethylcyclobutyl	2-Ethylcyclopentyl	No cyclic structure; linear TBS-protected aldehyde
Substituents	Four methyl groups + TBS-O-	Ethyl group + TBS-O-	TBS-O- directly attached to acetaldehyde
Solubility	Low in water; high in nonpolar solvents	Likely similar to target (organic solvents)	Soluble in ethanol, chloroform, dimethyl ketone
Reactivity	Moderate : Steric hindrance reduces aldehyde reactivity	Higher : Less steric bulk than target	High : Minimal steric shielding
Applications	Sterically controlled synthesis	Discontinued (likely stability issues)	General aldehyde reactions (e.g., nucleophilic additions)

Biological Activity

2-{1-[(Tert-butyldimethylsilyl)oxy]-2,2,4,4-tetramethylcyclobutyl}acetaldehyde is a complex organic compound with significant potential in synthetic chemistry and biological applications. This article explores its biological activity, focusing on its mechanisms of action, applications in medicinal chemistry, and relevant case studies.

• Molecular Formula : C20H38O3Si
• Molecular Weight : 354.61 g/mol
• CAS Number : 1217450-48-0
• Physical State : Liquid at room temperature
• Boiling Point : 165-167 °C

Mechanisms of Biological Activity

The biological activity of this compound is largely attributed to its structural features that allow it to interact with various biological targets. The tert-butyldimethylsilyl (TBDMS) group enhances the compound's lipophilicity, facilitating membrane permeability and interaction with lipid bilayers.

1. Enzyme Inhibition

Research indicates that compounds with similar structures can act as enzyme inhibitors. For instance, TBDMS derivatives have been explored for their potential to inhibit enzymes involved in metabolic pathways, such as indoleamine 2,3-dioxygenase (IDO), which is relevant in cancer therapy .

2. Antioxidant Activity

Some studies suggest that aldehyde compounds exhibit antioxidant properties, which may help in mitigating oxidative stress within cells. This activity can be crucial for developing therapeutic agents aimed at diseases characterized by oxidative damage.

Applications in Medicinal Chemistry

The compound has been utilized as a versatile reagent in synthetic pathways for biologically active molecules. Its role as an aldol donor and acceptor has been particularly noted in the synthesis of complex carbohydrates and natural products.

Case Studies

• Synthesis of Natural Products : The compound has been employed in the total synthesis of various natural products like (+)-ambruticin and (−)-salinosporamide A. These compounds are known for their anticancer properties .
• Organocatalytic Reactions : In a study by Liu et al., the compound was used in organocatalytic asymmetric assembly reactions to produce iminosugar derivatives with high enantiomeric excess. This method highlights its utility in producing stereochemically complex molecules efficiently .

Research Findings

Recent findings have demonstrated that derivatives of 2-{1-[(Tert-butyldimethylsilyl)oxy]-2,2,4,4-tetramethylcyclobutyl}acetaldehyde can modulate biological pathways effectively:

Study	Findings
Liu et al. (2010)	Demonstrated the use of TBDMS derivatives in synthesizing iminosugar derivatives with high enantiomeric excess .
Kremsmayr (2017)	Investigated synthetic routes to biologically active compounds using TBDMS-modified substrates .
Patent WO2016037026A1	Identified potential applications as IDO antagonists for cancer treatment .